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Compound of Interest

Compound Name: (+)-Subersic acid

Cat. No.: B1247224

Get Quote

Executive Summary
This technical guide provides a definitive reference for the spectroscopic characterization of

Suberic Acid (Octanedioic Acid), a critical C8 dicarboxylic acid used in the synthesis of

polyamides, polyesters, and as a linker in drug delivery systems (e.g., HDAC inhibitors).[1]

This document details the specific spectral signatures obtained via Nuclear Magnetic

Resonance (

H and

C NMR), Infrared Spectroscopy (FT-IR), and Mass Spectrometry (MS). It is designed for
researchers requiring rigorous structural validation and purity assessment protocols.
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Property Data

IUPAC Name Octanedioic acid

Common Name Suberic acid

CAS Registry 505-48-6

Molecular Formula

Molecular Weight 174.19 g/mol

Symmetry (Centrosymmetric in crystal lattice)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2]
NMR is the primary method for verifying the carbon backbone integrity and symmetry of suberic

acid. Due to the molecule's symmetry, the spectra are simplified, showing only half the

expected number of unique signals relative to the carbon count.[1]

Experimental Protocol: Sample Preparation
Solvent Selection: Dimethyl sulfoxide-d6 (DMSO-

) is the preferred solvent for the free acid due to the solubility of the carboxyl groups and the
ability to observe the acidic protons (often invisible in

due to exchange).

Concentration: Dissolve 10–15 mg of suberic acid in 0.6 mL of DMSO-

.

Reference: Calibrate chemical shifts (

) relative to the residual solvent peak (DMSO-

quintet at 2.50 ppm for

H, septet at 39.5 ppm for
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C).

H NMR Data (400 MHz, DMSO- )
The proton spectrum exhibits three distinct aliphatic environments and one acidic environment.

Shift (

, ppm)
Integration Multiplicity

Coupling (

, Hz)
Assignment

Structural
Context

11.96 2H Singlet (br) - -COOH

Carboxylic

acid protons.

Broadening

indicates

hydrogen

bonding/exch

ange.

2.19 4H Triplet 7.3 -CH

Methylene

adjacent to

carbonyl

(deshielded).

1.49 4H Quintet/Multi ~7.0 -CH

Methylene

beta to

carbonyl.

1.27 4H Multiplet - -CH

Central

methylene

chain (bulk

shielding).

Analysis: The integration ratio of 1:2:2:2 (normalized to half the molecule) confirms the C8

chain length. The triplet at 2.19 ppm is diagnostic for the

-methylene group in a saturated fatty acid.

C NMR Data (100 MHz, D O vs DMSO- )
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The carbon spectrum is critical for confirming the oxidation state of the terminal carbons. Note

that shifts vary significantly between the free acid (in DMSO) and the salt form (in D

O/buffer).

Table:

C Chemical Shifts (Suberate Anion in D

O, pH 7.4)

Shift (

, ppm)
Assignment Carbon Type

187.02 C1, C8
Carboxylate Carbonyl (-COO

)

40.34 C2, C7 -CH

31.24 C3, C6 -CH

28.53 C4, C5 -CH

Note: In the free acid form (DMSO-

), the Carbonyl carbon typically appears upfield near 174.5 ppm, and the

-carbon near 34.0 ppm.[1]

Infrared Spectroscopy (FT-IR)
IR spectroscopy is used primarily to confirm the presence of the carboxylic acid functionality

and the absence of aldehyde/alcohol impurities.
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Method: Attenuated Total Reflectance (ATR) on neat solid is recommended for speed and

consistency. Alternatively, a KBr pellet (1% w/w) can be used.[1]

Resolution: 4 cm

, 16 scans.

Characteristic Absorption Bands[1][3]
Wavenumber (cm

)
Intensity Vibration Mode Functional Group

2500 – 3300 Broad, Strong O-H Stretch
Carboxylic Acid (H-

bonded dimer)

2850 – 2950 Medium, Sharp C-H Stretch
Alkane backbone (sp

C-H)

1680 – 1710 Strong, Sharp C=O[1][2][3] Stretch Carbonyl (Dimer form)

1400 – 1450 Medium C-O-H Bend In-plane bending

1200 – 1300 Strong C-O Stretch C-O single bond

900 – 950 Broad, Medium O-H Bend
Out-of-plane (dimer

characteristic)

Diagnostic Feature: The "fermi resonance" often observed in carboxylic acids creates a broad,

ragged absorption pattern in the 2500-3300 cm

region, often overlapping with C-H stretches.[1]

Mass Spectrometry (MS)[6][7][8][9][10]
Mass spectrometry provides molecular weight confirmation. For dicarboxylic acids,

Electrospray Ionization (ESI) in negative mode is the most sensitive method.[1]

Experimental Protocol
Ionization: ESI (Negative Mode) or EI (70 eV) after derivatization (e.g., TMS ester).
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Solvent: Methanol/Water (50:50) with 0.1% Formic Acid (for Positive mode) or Ammonium

Acetate (for Negative mode).

Fragmentation Data[1]
Ionization Mode m/z Identity Mechanism

ESI (-) 173.1 [M-H] Deprotonation (Parent

Ion)

ESI (+) 175.1 [M+H] Protonation

ESI (+) 157.1

[M+H - H

O]

Dehydration (Acylium

ion formation)

EI (70 eV) 138

[M - 2H

O]

Loss of two water

molecules

EI (70 eV) 55

[C

H

]

Hydrocarbon fragment

Fragmentation Pathway Diagram[1]
Suberic Acid

(MW 174)
[M+H]+

(m/z 175)
+H+ (ESI) [M+H - H2O]+

(m/z 157)
- H2O [M+H - 2H2O]+

(m/z 139)
- H2O

Click to download full resolution via product page

Caption: ESI(+) Fragmentation pathway showing sequential dehydration of the dicarboxylic

acid.

Integrated Characterization Workflow
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To certify a sample of suberic acid for pharmaceutical use (e.g., as a linker synthesis starting

material), the following decision tree ensures purity.

Structural Verification

Purity & Identity

Crude Suberic Acid Sample

1H NMR (DMSO-d6)
Check: 11.96 ppm (-COOH)
Check: 1:2:2:2 Integration

13C NMR
Check: ~175 ppm (C=O)

Check: Symmetry (4 signals)

MS (ESI-)
Target: m/z 173 [M-H]-

Melting Point
Target: 140-144 °C

Pass/Fail Decision

Click to download full resolution via product page

Caption: Analytical workflow for the validation of suberic acid purity and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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